Cas no 112143-82-5 (Triazamate)

• Product Name: Triazamate
• CAS No: 112143-82-5
• MF: C₁₃H₂₂N₄O₃S
• MW: 314.403781414032
• CID: 188966
• PubChem ID: 329761114
• Update Time: 2025-05-21

Triazamate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[1-[(dimethylamino)carbonyl]-3-(1,1-dimethylethyl)-1H-1,2,4-triazol-5-yl]thio]-,ethyl ester
• Acetic acid,2-[[1-[(dimethylamino)carbonyl]-3-(1,1-dimethylethyl)-1H-1,2,4-triazol-5-yl]thio]-...
• Triazamate
• APHISTAR
• ethyl (3-tert-butyl-1-dimethylcarbamoyl-1H-1,2,4-triazol-5-ylthio)acetate
• ethyl {[3-tert-butyl-1-(dimethylcarbamoyl)-1H-1,2,4-triazol-5-yl]sulfanyl}acetate
• ethyl 2-[[1-[(dimethylamino)carbonyl]-3-(1,1-dimethylethyl)-1H-1,2,4-triazol-5-yl]thio]acetate
• Triazuron
• Ethyl 2-{{1-[(dimethylamino)carbonyl]-3-(1,1-dimethylethyl)-1H-1,2,4-triazol-5-yl}thio}acetate
• 1-dimethylcarbamoyl-3-t-butyl-5-carboethoxymethylthio-1,2,4-1H-triazole
• DTXSID5034307
• 1-dimethylcarbamoyl-3-t-butyl-5-carboethoxymethylthio-1,2,4-triazole
• TRIAZAMATE [ISO]
• 1-dimethylcarbamoyl-3-t-butyl-5-carboethoxymethylthio-1H-1,2,4-triazole
• WL-145158
• RH-7988
• ETHYL 2-((1-((DIMETHYLAMINO)CARBONYL)-3-(1,1-DIMETHYLETHYL)-1H-1,2,4-TRIAZOL-5-YL)THIO)ACETATE
• Q3538727
• RH7988
• UNII-B4914SW93T
• 1-(N,N-dimethylcarbamoyl)-3-tert-butyl-5-carbethoxymethylthio-1H-1,2,4-triazole
• TRIAZAMATE [MI]
• EC 411-650-3
• CHEBI:38576
• ethyl 2-(3-tert-butyl-1-(dimethylcarbamoyl)-1H-1,2,4-triazol-5-ylthio)acetate
• Triazamate 100 microg/mL in Cyclohexane
• ethyl 2-[[5-tert-butyl-2-(dimethylcarbamoyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• ((1-((DIMETHYLAMINO)CARBONYL)-3-(1,1-DIMETHYLETHYL)-1H-1,2,4-TRIAZOL-5-YL)THIO)ACETIC ACID ETHYL ESTER
• Triazamat
• AKOS040747549
• Acetic acid, ((1-((dimethylamino)carbonyl)-3-(1,1-dimethylethyl)-1H-1,2,4-triazol-5-yl)thio)-, ethyl ester
• Triazamate [ISO:BSI]
• 112143-82-5
• Triazamate 10 microg/mL in Cyclohexane
• Triazamate, analytical standard
• NS00004744
• NKNFWVNSBIXGLL-UHFFFAOYSA-N
• ethyl 2-((3-(tert-butyl)-1-(dimethylcarbamoyl)-1H-1,2,4-triazol-5-yl)thio)acetate
• RH 7988
• SCHEMBL27089
• C18770
• FT-0631060
• 1-DIMETHYLCARBAMOYL-3-TERT-BUTYL-5-CARBOETHOXYMETHYLTHIO-1,2,4-TRIAZOLE
• MFCD01632354
• 110895-43-7
• B4914SW93T
• DB-041044

• MDL： MFCD01632354
• Inchi： 1S/C13H22N4O3S/c1-7-20-9(18)8-21-11-14-10(13(2,3)4)15-17(11)12(19)16(5)6/h7-8H2,1-6H3
• InChI Key： NKNFWVNSBIXGLL-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC(C(C)(C)C)=NN1C(N(C)C)=O

Computed Properties

• Exact Mass: 314.14100
• Monoisotopic Mass: 314.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Color/Form: White to light tan crystalline solid, with sulfur smell in the technical drug
• Density: 1.2357 (rough estimate)
• Melting Point: 52-56 °C
• Boiling Point: 280°C (rough estimate)
• Flash Point: Fahrenheit: 372.2 ° f < br / > Celsius: 189 ° C < br / >
• Refractive Index: 1.6200 (estimate)
• PSA: 102.62000
• LogP: 1.76050
• Solubility: Insoluble in water,watersolubilityby448mg/L(25℃),The technical drug is dissolved in dichloromethane and ethyl acetate.

Triazamate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H330-H400
• Warning Statement： P260-P273-P284-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN2811 - class 6.1 - PG 2 - EHS - Toxic solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 23-25-36-50
• Safety Instruction： S36/37-S45-S60-S61
• Hazardous Material Identification：
• Risk Phrases：R10; R23/24/25; R36; R50/53
• Toxicity：LD50 (14 d) in mice, rats (mg/kg): 61, 50-200 orally; in rats (mg/kg): >5000 dermally (Murray); LC50 (48 h) in daphnia: 0.048 mg/l; (96 h) in bluegill, trout: 1.0, 0.43 mg/l (Murray)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Triazamate

Triazamate: A Comprehensive Overview

Triazamate, identified by the CAS number 112143-82-5, is a compound that has garnered significant attention in the field of agricultural chemistry and plant science. This compound, classified as a plant growth regulator, plays a pivotal role in enhancing crop yield and improving plant health. Recent studies have shed light on its mechanisms of action, making it a subject of interest for researchers and agriculturalists alike.

The chemical structure of Triazamate is characterized by its triazole ring, which contributes to its unique properties. This structure allows the compound to interact with plant hormones, particularly auxins, which are crucial for regulating plant growth and development. The CAS number 112143-82-5 serves as a unique identifier for this compound, ensuring consistency in scientific communication and regulatory compliance.

Recent research has explored the application of Triazamate in sustainable agriculture. Studies published in leading journals such as Nature Plants and Plant Physiology have demonstrated its effectiveness in promoting root development and enhancing resistance to environmental stressors such as drought and salinity. These findings underscore the potential of Triazamate as a sustainable solution for improving crop resilience in the face of climate change.

In addition to its role in plant growth regulation, Triazamate has been investigated for its potential in pest control. Collaborative studies between entomologists and chemists have revealed that this compound can disrupt insect hormone pathways, making it a promising candidate for eco-friendly pesticides. The CAS number 112143-82-5 is often referenced in these studies, highlighting its importance in both agricultural and environmental science.

The synthesis of Triazamate involves a multi-step chemical process that ensures high purity and stability. Advanced techniques such as high-performance liquid chromatography (HPLC) are employed to analyze its composition, ensuring compliance with international standards. This rigorous quality control process is essential for maintaining the efficacy of Triazamate in various applications.

Beyond its agricultural applications, recent breakthroughs have explored the use of Triazamate strong>in biotechnology. Researchers at leading institutions such as Stanford University have developed genetically modified crops that respond more effectively to this compound, further enhancing its utility in modern farming practices.

In conclusion, Triazamate strong>, with its CAS number < strong > 112143-82-5 strong > , represents a significant advancement in agricultural chemistry. Its versatility across multiple applications, coupled with ongoing research into its mechanisms and potential uses, positions it as a key player in sustainable agriculture and environmental science.